Cas no 59870-43-8 (2-Chloroquinazolin-4-amine)

• Product Name: 2-Chloroquinazolin-4-amine
• CAS No: 59870-43-8
• MF: C₈H₆ClN₃
• MW: 179.606339931488
• MDL: MFCD08234547
• CID: 378150
• PubChem ID: 252879
• Update Time: 2025-11-01

2-Chloroquinazolin-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-Chloroquinazolin-4-amine
• 2-chloro-4-Quinazolinamine
• 4-Quinazolinamine,2-chloro-
• 2-Chlor-chinazolin-4-ylamin
• 2-chloro-4-aminoquinazoline
• 2-chloro-quinazolin-4-ylamine
• 4-amino-2-chloro-quinazoline
• 4-Quinazolinamine,2-chloro
• GNF-Pf-1546
• 2-Chloroquinazolin-4-ylamine
• 4-AMINO-2-CHLOROQUINAZOLINE
• NSC75185
• aminochloroquinazoline
• 2-chloro-quinazolin-4-yl-amine
• YPNGRZOYTLZRBD-UHFFFAOYSA-N
• 8921AB
• NE40916
• AB43584
• DS-1
• SCHEMBL1620592
• 2-CHLOROQUINAZOLIN-4(3H)-IMINE
• DS-12088
• F2108-0111
• A18959
• Z991523448
• CS-0031660
• W17737
• DTXSID40291379
• BB 0305521
• SY003247
• NSC 75185
• FT-0650715
• NSC-75185
• MFCD08234547
• CHEMBL579720
• 59870-43-8
• EN300-112099
• AKOS005208436
• 4'-Trifluoromethoxybiphenyl-4-carboxylicacid
• DB-072713

• MDL： MFCD08234547
• Inchi： 1S/C8H6ClN3/c9-8-11-6-4-2-1-3-5(6)7(10)12-8/h1-4H,(H2,10,11,12)
• InChI Key： YPNGRZOYTLZRBD-UHFFFAOYSA-N
• SMILES： ClC1=NC(=C2C=CC=CC2=N1)N

Computed Properties

• Exact Mass: 179.02500
• Monoisotopic Mass: 179.025
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 51.8

Experimental Properties

• Color/Form: No data available
• Density: 1.445
• Melting Point: No data available
• Boiling Point: 313.6°C at 760 mmHg
• Flash Point: 143.5°C
• Refractive Index: 1.726
• PSA: 51.80000
• LogP: 2.44660

2-Chloroquinazolin-4-amine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 2-Chloroquinazolin-4-amine

Introduction to 2-Chloroquinazolin-4-amine (CAS No. 59870-43-8)

2-Chloroquinazolin-4-amine, with the CAS number 59870-43-8, is a significant compound in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of quinazolines, which are known for their diverse biological activities, including antitumor, anti-inflammatory, and antiviral properties. The chemical structure of 2-Chloroquinazolin-4-amine consists of a quinazoline ring with a chlorine atom at the 2-position and an amino group at the 4-position, making it a versatile scaffold for the development of novel therapeutic agents.

The synthesis of 2-Chloroquinazolin-4-amine has been extensively studied, and various methods have been reported in the literature. One common approach involves the reaction of 2-chlorobenzonitrile with urea in the presence of a strong acid catalyst, followed by reduction of the resulting 2-chloroquinazoline to introduce the amino group. This synthetic route is efficient and scalable, making it suitable for both laboratory-scale synthesis and industrial production.

In terms of its biological activity, 2-Chloroquinazolin-4-amine has shown promising results in preclinical studies. Research has demonstrated that this compound exhibits potent antitumor activity against various cancer cell lines, including those derived from lung, breast, and colon cancers. The mechanism of action is believed to involve the inhibition of key signaling pathways that are critical for tumor growth and survival. For instance, studies have shown that 2-Chloroquinazolin-4-amine can inhibit the phosphorylation of tyrosine kinases such as EGFR (Epidermal Growth Factor Receptor) and HER2 (Human Epidermal Growth Factor Receptor 2), which are frequently overexpressed in many types of cancer.

Beyond its antitumor properties, 2-Chloroquinazolin-4-amine has also been investigated for its potential as an anti-inflammatory agent. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation, which can lead to tissue damage and functional impairment. Preclinical studies have shown that 2-Chloroquinazolin-4-amine can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha (Tumor Necrosis Factor-alpha) and IL-6 (Interleukin-6). These findings suggest that this compound may have therapeutic potential in treating inflammatory disorders.

The pharmacokinetic properties of 2-Chloroquinazolin-4-amine have also been studied to evaluate its suitability as a drug candidate. Research has shown that this compound has favorable oral bioavailability and a reasonable half-life, which are important factors for drug development. Additionally, toxicological studies have indicated that 2-Chloroquinazolin-4-amine is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models.

In recent years, there has been growing interest in the use of quinazoline derivatives as scaffolds for the development of multi-target drugs. Multi-target drugs are designed to modulate multiple biological targets simultaneously, which can lead to more effective treatment outcomes with fewer side effects. Studies have shown that 2-Chloroquinazolin-4-amine can be modified to incorporate additional functional groups that enhance its activity against multiple targets. For example, derivatives of this compound have been developed that exhibit dual inhibition of both tyrosine kinases and histone deacetylases (HDACs), which are important epigenetic regulators involved in cancer progression.

The potential applications of 2-Chloroquinazolin-4-amine extend beyond cancer and inflammatory diseases. Recent research has explored its use in neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. These conditions are characterized by progressive neuronal loss and cognitive decline, which are thought to be driven by oxidative stress and neuroinflammation. Preclinical studies have shown that 2-Chloroquinazolin-4-amine can protect neurons from oxidative damage and reduce neuroinflammation, suggesting its potential as a neuroprotective agent.

In conclusion, 2-Chloroquinazolin-4-amine (CAS No. 59870-43-8) is a versatile compound with a wide range of biological activities. Its antitumor, anti-inflammatory, and neuroprotective properties make it a promising candidate for the development of novel therapeutic agents. Ongoing research continues to uncover new applications and mechanisms of action for this compound, further highlighting its importance in medicinal chemistry and pharmaceutical research.